![molecular formula C19H31NO B5212643 1-[6-(2,5-dimethylphenoxy)hexyl]piperidine](/img/structure/B5212643.png)
1-[6-(2,5-dimethylphenoxy)hexyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[6-(2,5-dimethylphenoxy)hexyl]piperidine, also known as DMHPH, is a piperidine derivative that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 1-[6-(2,5-dimethylphenoxy)hexyl]piperidine is not fully understood, but it is thought to act on the central nervous system by modulating the activity of certain neurotransmitters. Specifically, this compound has been shown to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its analgesic and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to increase the levels of certain neurotransmitters in the brain, as mentioned above. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of 1-[6-(2,5-dimethylphenoxy)hexyl]piperidine is that it has been shown to exhibit promising therapeutic potential, particularly in the area of pain relief and neurological disorders. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on this compound.
Future Directions
There are several areas of future research that could be explored with regards to 1-[6-(2,5-dimethylphenoxy)hexyl]piperidine. One area of interest is its potential use in the treatment of other neurological disorders, such as multiple sclerosis and Huntington's disease. Additionally, further studies could be conducted to better understand the mechanism of action of this compound, which could lead to the development of more targeted therapies. Finally, more research could be conducted to investigate the safety and efficacy of this compound in human subjects.
Synthesis Methods
The synthesis of 1-[6-(2,5-dimethylphenoxy)hexyl]piperidine involves the reaction of 2,5-dimethylphenol with 1-bromohexane, followed by the reaction of the resulting product with piperidine. This method has been described in detail in various scientific publications and has been shown to yield high-quality this compound.
Scientific Research Applications
1-[6-(2,5-dimethylphenoxy)hexyl]piperidine has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. One area of interest is its potential use as an analgesic, as it has been shown to exhibit pain-relieving properties in animal models. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
1-[6-(2,5-dimethylphenoxy)hexyl]piperidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31NO/c1-17-10-11-18(2)19(16-17)21-15-9-4-3-6-12-20-13-7-5-8-14-20/h10-11,16H,3-9,12-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJBFEDLMVOWHEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCCCCCCN2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.